Cas no 33100-15-1 (2-Nitrophenethylamine)

2-Nitrophenethylamine Properties

Names and Identifiers

• 2-(2-Nitrophenyl)ethanamine
• 2-Nitrophenethylamine
• Benzeneethanamine,2-nitro-
• 2-Nitro-phenaethylamin
• Benzeneethanamine,2-nitro
• o-nitrophenylethylamine
• AB23295
• Benzeneethanamine, 2-nitro-
• DTXSID00500454
• 33100-15-1
• MFCD06212598
• s10926
• A821621
• 2-(2-NITROPHENYL)ETHAN-1-AMINE
• 2-(2-nitro-phenyl)-ethylamine
• 2-Nitrophenethylamin
• 2-(2-Aminoethyl)nitrobenzene
• SCHEMBL1811434
• AKOS000299193
• Z992743510
• UIYSCXBCJJMZQR-UHFFFAOYSA-N
• EN300-91796
• +Expand

• MDL： MFCD06212598
• InChIKey： UIYSCXBCJJMZQR-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H10N2O2/c9-6-5-7-3-1-2-4-8(7)10(11)12/h1-4H,5-6,9H2
• SMILES： C1=CC=C(C(=C1)CCN)[N+](=O)[O-]

Computed Properties

• Exact Mass: 166.07400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 166.074227566g/mol
• Heavy Atom Count: 12
• Complexity: 156
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• LogP: 2.31950
• PSA: 71.84000

2-Nitrophenethylamine Security Information

2-Nitrophenethylamine Customs Data

• HS CODE：2921499090
• Customs Data：

  China Customs Code:

  2921499090

  Overview:

  2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%